Cas no 1804720-97-5 (6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide)

• Product Name: 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide
• CAS No: 1804720-97-5
• MF: C₆H₆F₂N₄O₄S
• MW: 268.198046207428
• CID: 4857318
• Update Time: 2025-06-08

6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide

• Inchi： 1S/C6H6F2N4O4S/c7-5(8)2-1-3(9)11-6(17(10,15)16)4(2)12(13)14/h1,5H,(H2,9,11)(H2,10,15,16)
• InChI Key： NTLOHEOHJPVRDV-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(F)F)C=C(N)N=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 392
• XLogP3: -0.1
• Topological Polar Surface Area: 153

Additional information on 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide

Research Brief on 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS: 1804720-97-5): Recent Advances and Applications

6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS: 1804720-97-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonamide and difluoromethyl functional groups, has shown promise in various therapeutic applications, particularly in the development of enzyme inhibitors and antimicrobial agents. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, making it a focal point for researchers aiming to address unmet medical needs.

The structural features of 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide contribute to its reactivity and binding affinity, which are critical for its biological activity. The presence of the difluoromethyl group enhances metabolic stability, while the nitro and sulfonamide moieties facilitate interactions with target proteins. These properties have been leveraged in recent research to design compounds with improved pharmacokinetic profiles and reduced off-target effects. For instance, studies have demonstrated its utility in the inhibition of carbonic anhydrases, a family of enzymes implicated in conditions such as glaucoma and cancer.

Recent publications have highlighted the synthesis and optimization of 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide derivatives to enhance their therapeutic efficacy. One study published in the Journal of Medicinal Chemistry detailed a series of modifications to the core structure, resulting in compounds with nanomolar inhibitory activity against bacterial carbonic anhydrases. These findings underscore the compound's potential as a scaffold for developing next-generation antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial applications, 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide has been investigated for its role in cancer therapy. Research conducted at leading pharmaceutical institutions has revealed its ability to modulate signaling pathways involved in tumor growth and metastasis. For example, a 2023 study demonstrated that derivatives of this compound could selectively inhibit protein kinases overexpressed in certain cancers, offering a targeted approach to treatment with minimal side effects.

The compound's versatility extends to its use in chemical biology as a probe for studying enzyme mechanisms. Its fluorescent properties, when appropriately modified, enable real-time monitoring of enzymatic reactions, providing insights into drug-target interactions. This application has been particularly valuable in high-throughput screening assays, where rapid and accurate detection of enzyme inhibition is essential.

Despite these advancements, challenges remain in the clinical translation of 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide-based therapeutics. Issues such as solubility, bioavailability, and potential toxicity require further optimization. Ongoing research aims to address these limitations through structural refinements and formulation strategies, with the goal of advancing these compounds into preclinical and clinical trials.

In conclusion, 6-Amino-4-(difluoromethyl)-3-nitropyridine-2-sulfonamide (CAS: 1804720-97-5) represents a promising candidate in the development of novel therapeutics and biochemical tools. Its unique chemical properties and broad applicability make it a valuable asset in the fight against infectious diseases and cancer. Future research will likely focus on expanding its therapeutic repertoire and overcoming existing barriers to clinical application, paving the way for innovative treatments in the years to come.